Cas no 114874-31-6 (5-isothiocyanato-1-methyl-1H-pyrazole)

5-isothiocyanato-1-methyl-1H-pyrazole structure

114874-31-6 structure

Product Name:5-isothiocyanato-1-methyl-1H-pyrazole

CAS No:114874-31-6

MF:C₅H₅N₃S

MW:139.178298711777

CID:2125010

PubChem ID:14252762

Update Time:2025-04-21

5-isothiocyanato-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-isothiocyanato-1-methyl-1H-pyrazole
- 5-isothiocyanato-1-methylpyrazole
- 1H-Pyrazole, 5-isothiocyanato-1-methyl-
- 114874-31-6
- SY326220
- EN300-7251033
- SCHEMBL9373386
- MFCD26402642
- DB-333060
- 1-methyl-5-pyrazolylisothiocyanate
- HOYIXCWFHCAPED-UHFFFAOYSA-N
- DTXSID40558055
- Inchi： 1S/C5H5N3S/c1-8-5(6-4-9)2-3-7-8/h2-3H,1H3
- InChI Key： HOYIXCWFHCAPED-UHFFFAOYSA-N
- SMILES： S=C=NC1=CC=NN1C

Computed Properties

Exact Mass: 139.02041835Da
Monoisotopic Mass: 139.02041835Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 62.3Å²

5-isothiocyanato-1-methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P000FU9-50mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	50mg	$300.00	2023-12-26
1PlusChem	1P000FU9-100mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	100mg	$418.00	2023-12-26
1PlusChem	1P000FU9-250mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	250mg	$588.00	2023-12-26
1PlusChem	1P000FU9-500mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	500mg	$888.00	2023-12-26
1PlusChem	1P000FU9-1g	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	1g	$1122.00	2023-12-26
1PlusChem	1P000FU9-2.5g	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	2.5g	$2139.00	2023-12-26
1PlusChem	1P000FU9-5g	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	5g	$3134.00	2023-12-26
1PlusChem	1P000FU9-10g	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	10g	$4614.00	2023-12-26
Aaron	AR000G2L-50mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	50mg	$300.00	2025-02-13
Aaron	AR000G2L-100mg	1H-Pyrazole, 5-isothiocyanato-1-methyl-	114874-31-6	95%	100mg	$435.00	2025-02-13

5-isothiocyanato-1-methyl-1H-pyrazole Related Literature

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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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